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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of

metaplasia in tissue samples, a critical aspect of research and drug development in oncology

and gastroenterology. The methods described herein cover endoscopic, histological, and

molecular approaches, with a focus on providing actionable protocols and comparative

quantitative data.

Endoscopic Quantification of Barrett's Esophagus:
The Prague C&M Criteria
The Prague C&M Criteria are a standardized, consensus-driven method for the endoscopic

assessment of Barrett's Esophagus (BE), a metaplastic condition of the distal esophagus.[1][2]

This system provides a reproducible measurement of the length of the metaplastic segment,

which is crucial for surveillance and management.[3]

Experimental Protocol: Application of the Prague C&M
Criteria

Patient Preparation: The patient should be adequately sedated to allow for a thorough and

stable endoscopic examination.

Identification of Anatomical Landmarks:
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Gastroesophageal Junction (GEJ): Identify the GEJ as the most proximal extent of the

gastric folds.[2]

Squamocolumnar Junction (SCJ): This is the visible transition from the pale, glossy

squamous epithelium of the esophagus to the reddish, velvety columnar epithelium of the

metaplastic segment.

Measurement of the Metaplastic Segment: Using the distance markers on the endoscope,

measure the following in centimeters from the GEJ:

Circumferential Extent (C-value): Measure the length of the circumferential segment of

columnar epithelium.[2][4]

Maximum Extent (M-value): Measure the total length of the columnar epithelium, including

any tongues or islands extending proximally from the circumferential segment.[2][4]

Recording the Measurement: The Prague classification is reported as CxMy, where x is the

C-value and y is the M-value. For example, a circumferential segment of 2 cm with a

maximal tongue extending to 4 cm would be recorded as C2M4.[4] A short segment with only

a 1 cm tongue would be C0M1.[4]

Logical Workflow for Prague C&M Classification
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Begin Endoscopic Examination

Identify Gastroesophageal Junction (GEJ)
(Proximal end of gastric folds)

Identify Squamocolumnar Junction (SCJ)
(Transition to columnar epithelium)

Measure Circumferential Extent (C-value)
(cm from GEJ)

Measure Maximum Extent (M-value)
(cm from GEJ, including tongues)

Record as C[x]M[y]
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Begin OLGIM Staging

Collect Gastric Biopsies
(Updated Sydney System)

Process Biopsies (FFPE) and
Stain with H&E

Assess % IM in Antrum/Incisura Biopsies
(Score 0-3)

Assess % IM in Corpus Biopsies
(Score 0-3)

Combine Scores to Determine
OLGIM Stage (I-IV)

Risk Stratification for Gastric Cancer
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Start Digital Analysis

Whole-Slide Imaging (WSI)
of H&E Stained Slide

Image Preprocessing
(Color Normalization, Tiling)

Metaplasia Segmentation
(Apply Trained Deep Learning Model)

Quantify Metaplastic Area
and Extract Features

Generate Quantitative Data
and Markup Image
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Acid & Bile Reflux

Chronic Inflammation
(Cytokine Storm: IL-6, IL-1β)

nfkb stat3 hedgehog notch

Altered Transcription Factor Expression
(e.g., ↑CDX2, SOX9)

Barrett's Esophagus
(Intestinal Metaplasia)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1168688#methods-for-quantifying-the-extent-of-
metaplasia-in-tissue-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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